2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
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2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C611238-50mg |
2-chloro-6-(chloromethyl)pyridine |
78846-88-5 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C611238-100mg |
2-chloro-6-(chloromethyl)pyridine |
78846-88-5 | 100mg |
$ 95.00 | 2022-06-06 | ||
| TRC | C611238-500mg |
2-chloro-6-(chloromethyl)pyridine |
78846-88-5 | 500mg |
$ 365.00 | 2022-06-06 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C857291-5g |
2-Chloro-6-(chloromethyl)pyridine |
78846-88-5 | 98% | 5g |
2,808.90 | 2021-05-17 | |
| Matrix Scientific | 054544-500mg |
2-Chloro-6-(chloromethyl)pyridine, >95% |
78846-88-5 | >95% | 500mg |
$362.00 | 2021-06-27 | |
| Matrix Scientific | 054544-1g |
2-Chloro-6-(chloromethyl)pyridine, >95% |
78846-88-5 | >95% | 1g |
$454.00 | 2021-06-27 | |
| Matrix Scientific | 054544-5g |
2-Chloro-6-(chloromethyl)pyridine, >95% |
78846-88-5 | >95% | 5g |
$1,451.00 | 2021-06-27 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB01481-25g |
2-chloro-6-(chloromethyl)pyridine |
78846-88-5 | 95% | 25g |
$1500 | 2023-09-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KH029-250mg |
2-Chloro-6-(chloromethyl)pyridine |
78846-88-5 | 95+% | 250mg |
333CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KH029-1g |
2-Chloro-6-(chloromethyl)pyridine |
78846-88-5 | 95+% | 1g |
1056.0CNY | 2021-08-03 |
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The compound 2-Chloro-6-(chloromethyl)pyridine, also known by its CAS number 78846-88-5, is a heterocyclic aromatic compound with significant applications in various fields of chemistry. This compound belongs to the pyridine family, which is a six-membered ring containing one nitrogen atom. The presence of two chlorine substituents at positions 2 and 6, along with a chloromethyl group at position 6, imparts unique chemical properties to this molecule. These properties make it an essential intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals.
Recent studies have highlighted the importance of 2-Chloro-6-(chloromethyl)pyridine in medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules with potential therapeutic applications. For instance, derivatives of this compound have been investigated for their anti-inflammatory, anticancer, and antimicrobial activities. One notable study published in the Journal of Medicinal Chemistry demonstrated that certain analogs derived from 2-Chloro-6-(chloromethyl)pyridine exhibited potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting their potential as novel drug candidates.
In addition to its role in drug discovery, 2-Chloro-6-(chloromethyl)pyridine has found applications in materials science. Its ability to undergo various substitution reactions makes it a valuable precursor for synthesizing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). A recent breakthrough reported in Nature Communications showcased how derivatives of this compound can be used to construct highly porous MOFs with exceptional gas adsorption capabilities, opening new avenues for environmental remediation and energy storage technologies.
The synthesis of 2-Chloro-6-(chloromethyl)pyridine typically involves multi-step organic reactions. A common approach includes the chlorination of pyridine derivatives followed by alkylation to introduce the chloromethyl group. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions. For example, the use of palladium-catalyzed cross-coupling reactions has enabled the precise installation of substituents on the pyridine ring, leading to higher yields and better-quality products.
From an environmental perspective, understanding the fate and toxicity of 2-Chloro-6-(chloromethyl)pyridine is crucial for its safe handling and application. Studies conducted by environmental chemists have shown that this compound undergoes biodegradation under specific conditions, reducing its persistence in natural ecosystems. However, further research is needed to fully assess its long-term impact on aquatic and terrestrial environments.
In conclusion, 2-Chloro-6-(chloromethyl)pyridine stands as a versatile and indispensable compound in modern chemistry. Its unique structure and reactivity continue to drive innovation across diverse scientific disciplines. As researchers uncover new applications and improve synthetic methodologies, this compound will undoubtedly play an even more significant role in shaping future advancements in chemistry and related fields.
